Cas no 60168-06-1 (Ethanamine, 2,2-difluoro-N-methyl-)

• Product Name: Ethanamine, 2,2-difluoro-N-methyl-
• CAS No: 60168-06-1
• MF: C₃H₇F₂N
• MW: 95.0911877155304
• MDL: MFCD11212379
• CID: 498847
• Update Time: 2026-04-29

Ethanamine, 2,2-difluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2,2-difluoro-N-methyl-
• 2,2-difluoro-N-methylethanamine
• (2,2-Difluoro-ethyl)-methyl-amine

• MDL： MFCD11212379

Computed Properties

• Exact Mass: 95.05471

Experimental Properties

• PSA: 12.03

Additional information on Ethanamine, 2,2-difluoro-N-methyl-

Ethanamine, 2,2-Difluoro-N-Methyl-: A Comprehensive Overview

Ethanamine, 2,2-difluoro-N-methyl- (CAS No. 60168-06-1) is a chemical compound with the molecular formula C4H7F2N. This compound belongs to the class of amines and is characterized by its unique structure, which includes a methyl group attached to the nitrogen atom and two fluorine atoms substituting the ethyl chain. The presence of fluorine atoms introduces distinct chemical properties, making this compound a subject of interest in various fields of research and industrial applications.

The structure of Ethanamine, 2,2-difluoro-N-methyl- plays a crucial role in its reactivity and functionality. The fluorine atoms at the 2-position of the ethyl chain create steric hindrance and electronic effects that influence its interactions with other molecules. This makes it a valuable component in reactions requiring precise control over steric and electronic factors. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

One of the key areas where Ethanamine, 2,2-difluoro-N-methyl- has shown promise is in drug discovery. Researchers have explored its use as a building block for creating molecules with specific pharmacological activities. For instance, its ability to form stable amide bonds has been leveraged in the development of peptide-based drugs. Additionally, its fluorinated nature enhances lipophilicity, which is often desirable in drug candidates to improve bioavailability.

In terms of physical properties, Ethanamine, 2,2-difluoro-N-methyl- exhibits a melting point of approximately -5°C and a boiling point around 105°C under standard conditions. Its solubility in water is moderate, but it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic synthesis reactions where precise control over reaction conditions is essential.

The synthesis of Ethanamine, 2,2-difluoro-N-methyl- typically involves nucleophilic substitution reactions or reductions of imines. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium catalysts has been reported to significantly improve the yield and selectivity in certain synthetic pathways involving this compound.

Beyond pharmaceutical applications, Ethanamine, 2,2-difluoro-N-methyl- has found utility in materials science. Its ability to act as a precursor for polymerization reactions has led to its use in the development of novel polymeric materials with tailored properties. Researchers have also explored its potential as a ligand in transition metal-catalyzed reactions, where its unique electronic configuration can enhance catalytic activity.

Recent studies have also focused on the environmental impact and degradation pathways of Ethanamine, 2,2-difluoro-N-methyl-. Understanding its behavior in natural environments is crucial for assessing its safety and sustainability. Findings suggest that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts.

In conclusion, Ethanamine, 2,2-difluoro-N-methyl- (CAS No. 60168-06-1) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses and improvements in its synthesis methods, this compound is poised to play an even greater role in advancing modern chemistry.